Cas no 848321-07-3 ([(4-Bromo-3-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate)

[(4-Bromo-3-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate is a specialized chemical compound featuring a carbamoyl-methyl ester linkage between a 4-bromo-3-methylphenyl group and a 3,6-dichloropyridine-2-carboxylate moiety. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in the development of agrochemicals or pharmaceuticals. The presence of bromo and chloro substituents enhances its potential as an intermediate for cross-coupling reactions or further functionalization. Its well-defined molecular architecture ensures precise control in targeted synthesis applications. The compound’s stability under standard conditions and compatibility with common reagents further contribute to its utility in research and industrial settings.
[(4-Bromo-3-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate structure
848321-07-3 structure
Product name:[(4-Bromo-3-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate
CAS No:848321-07-3
MF:C15H11BrCl2N2O3
MW:418.069441080093
CID:5767462
PubChem ID:4855767

[(4-Bromo-3-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • [(4-bromo-3-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate
    • AKOS033509668
    • AB00738869-01
    • 848321-07-3
    • Z16552085
    • EN300-26600958
    • [(4-Bromo-3-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate
    • Inchi: 1S/C15H11BrCl2N2O3/c1-8-6-9(2-3-10(8)16)19-13(21)7-23-15(22)14-11(17)4-5-12(18)20-14/h2-6H,7H2,1H3,(H,19,21)
    • InChI Key: NFKSBRHVQUSXIQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=C1C)NC(COC(C1C(=CC=C(N=1)Cl)Cl)=O)=O

Computed Properties

  • Exact Mass: 415.93301g/mol
  • Monoisotopic Mass: 415.93301g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 68.3Ų

[(4-Bromo-3-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26600958-0.05g
848321-07-3 90%
0.05g
$212.0 2023-09-13

[(4-Bromo-3-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate Related Literature

Additional information on [(4-Bromo-3-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate

Comprehensive Overview of [(4-Bromo-3-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate (CAS No. 848321-07-3)

The compound [(4-Bromo-3-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate (CAS No. 848321-07-3) is a specialized chemical entity with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 3,6-dichloropyridine core and a 4-bromo-3-methylphenyl carbamoyl moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, synthesis, and potential uses while addressing trending topics such as sustainable chemistry and AI-driven drug discovery.

In recent years, the demand for highly functionalized heterocyclic compounds like [(4-Bromo-3-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential as a scaffold for kinase inhibitors or antimicrobial agents, aligning with the global focus on combating antibiotic resistance. The compound’s CAS No. 848321-07-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of [(4-Bromo-3-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate typically involves multi-step organic reactions, including esterification and amide coupling. Advanced techniques such as microwave-assisted synthesis or flow chemistry are now being explored to improve yield and reduce environmental impact—a nod to the growing emphasis on green chemistry. Analytical methods like HPLC and NMR are critical for characterizing this compound, ensuring purity for research applications.

From an industrial perspective, CAS No. 848321-07-3 is often discussed in forums related to custom synthesis and contract manufacturing. Companies specializing in fine chemicals are increasingly asked about its availability, driven by its niche applications. Additionally, its structural features resonate with trends in fragment-based drug design, a hot topic in AI-augmented molecular modeling.

Environmental and regulatory considerations are also paramount. While not classified as hazardous, proper handling protocols for [(4-Bromo-3-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate are essential to align with REACH and GLP standards. This aligns with broader industry shifts toward responsible chemical management and transparency in supply chains.

In summary, CAS No. 848321-07-3 represents a compelling case study at the intersection of organic synthesis, drug development, and sustainable practices. Its multifaceted applications and alignment with contemporary scientific trends ensure its continued relevance in both academic and industrial settings.

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